Cas no 921074-49-9 (5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide
• CAS No: 921074-49-9
• MF: C₁₄H₁₂BrN₅O₂
• MW: 362.181381225586
• CID: 6416117
• PubChem ID: 18565641
• Update Time: 2025-06-09

5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide
• AKOS024625465
• 5-bromo-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)furan-2-carboxamide
• 5-Bromo-N-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]methyl]-2-furancarboxamide
• DTXSID801144449
• 5-bromo-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]furan-2-carboxamide
• 921074-49-9
• 2-Furancarboxamide, 5-bromo-N-[[1-(4-methylphenyl)-1H-tetrazol-5-yl]methyl]-
• F2070-0606

• Inchi： 1S/C14H12BrN5O2/c1-9-2-4-10(5-3-9)20-13(17-18-19-20)8-16-14(21)11-6-7-12(15)22-11/h2-7H,8H2,1H3,(H,16,21)
• InChI Key： VLDUJXKDFKLWGR-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 361.01744g/mol
• Monoisotopic Mass: 361.01744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide

Introduction to 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide (CAS No. 921074-49-9)

5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 921074-49-9, belongs to a class of molecules that exhibit promising biological activities. The structural complexity and unique functional groups present in this compound make it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide consists of several key components that contribute to its potential therapeutic properties. The presence of a bromine atom at the 5-position of the furan ring introduces a reactive site for further chemical modifications, while the tetrazole ring provides a scaffold for interactions with biological targets. Additionally, the 4-methylphenyl group enhances lipophilicity, which can be crucial for membrane permeability and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that incorporate tetrazole moieties due to their ability to act as pharmacophores in various drug classes. Tetrazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide suggests that it may interact with biological targets in a manner similar to these known active compounds.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of the furan and tetrazole rings has been observed to modulate neurotransmitter systems, making it a promising candidate for investigating new therapeutic strategies for conditions such as epilepsy and depression. Recent studies have demonstrated that structurally related compounds can influence the activity of enzymes and receptors involved in neural signaling pathways.

The bromine substituent in 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide also presents opportunities for further chemical derivatization. This reactive site can be utilized to attach various functional groups or linkers, enabling the synthesis of libraries of analogs for high-throughput screening. Such an approach is increasingly common in modern drug discovery pipelines, where large collections of compounds are tested for biological activity to identify lead candidates.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency. Researchers have employed various techniques, including metal-catalyzed cross-coupling reactions and palladium-mediated transformations, to achieve the desired product.

Evaluation of the pharmacological properties of 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies indicate that it may have effects on inflammatory pathways by modulating the activity of key enzymes such as COX and LOX.

The impact of structural modifications on the biological activity of this compound has been extensively studied. Researchers have systematically altered various parts of the molecule to understand how these changes influence its interactions with biological targets. For instance, replacing the bromine atom with other halogens or introducing different substituents on the phenyl ring has provided insights into the importance of electronic and steric factors in determining potency.

The development of computational models has also played a crucial role in understanding the behavior of this compound. Molecular docking simulations allow researchers to predict how it might bind to specific proteins or enzymes involved in disease pathways. These predictions can guide experimental efforts by highlighting key interactions and providing a rational basis for designing more effective derivatives.

In conclusion, 5-bromo-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}furan-2-carboxamide (CAS No. 921074-49-9) represents a fascinating example of how structural complexity can lead to novel pharmacological properties. Its potential applications in treating neurological disorders and its suitability for further derivatization make it an attractive candidate for future research. As our understanding of biological systems continues to grow，this compound will undoubtedly play a significant role in advancing pharmaceutical science.